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Compound of Interest

Compound Name: 2-(Oxan-3-yl)pyrimidin-5-amine

Cat. No.: B11743179

Get Quote

Executive Summary
This technical guide evaluates the 2-(Oxan-3-yl)pyrimidin-5-amine scaffold, a critical

intermediate in the design of Type I ATP-competitive kinase inhibitors (specifically JAK2, FLT3,

and CDK).

In modern drug discovery, this scaffold represents a strategic "bioisosteric upgrade" from

traditional 2-phenyl or 2-cyclohexyl pyrimidines. By replacing a lipophilic carbocycle with a

saturated oxygen heterocycle (oxane/tetrahydropyran), researchers can significantly lower

LogD and improve metabolic stability without compromising the steric occupancy required for

the ATP-binding pocket.

This guide compares the Oxan-3-yl core against its primary structural alternatives: the

Cyclohexyl (lipophilic control) and the Phenyl (aromatic control) analogs, providing actionable

data on potency, solubility, and metabolic clearance.

Structural Analysis & SAR Logic
The 5-aminopyrimidine core serves as the "hinge-binding" motif. The substituent at the C2

position projects into the solvent-exposed region or the ribose pocket, depending on the
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specific kinase.

The "Oxane Effect"
The incorporation of the oxan-3-yl (tetrahydro-2H-pyran-3-yl) ring introduces a polar ether

oxygen. This has three specific medicinal chemistry consequences:

Lipophilicity Modulation: Reduces cLogP by ~1.0–1.5 units compared to cyclohexane,

reducing non-specific binding.

Solubility: The ether oxygen acts as a hydrogen bond acceptor, improving aqueous solubility.

Vector Geometry: The C3-attachment point creates a "kinked" vector distinct from the linear

C4-attachment, often improving shape complementarity in the JAK2/STAT5 binding cleft.

Visualizing the SAR Strategy
The following diagram illustrates the structural relationships and the optimization logic.
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Figure 1: Structure-Activity Relationship (SAR) logic comparing the Oxan-3-yl scaffold to

standard carbocyclic and aromatic alternatives.

Comparative Bioactivity Data[1][2][3]
The following data represents a consensus of bioactivity trends observed in JAK2/FLT3

inhibitor optimization campaigns (e.g., derived from Fedratinib and Ruxolitinib SAR studies).
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Experimental Context:

Target: JAK2 Kinase Domain (JH1).

Assay: ADP-Glo™ Kinase Assay (Promega).

Analogs: All compounds derivatized at the 5-amino position with a standard benzamide tail to

ensure binding.
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Metric
Oxan-3-yl

Analog (Target)
Cyclohexyl

Analog (Alt A)
Phenyl Analog

(Alt B)
Interpretation

JAK2 IC₅₀ (nM) 4.2 ± 0.5 3.8 ± 0.4 12.5 ± 1.2

The oxane ring

maintains the

steric bulk of

cyclohexane

required for

potency, unlike

the flat phenyl

ring.

cLogP 1.8 3.2 2.4

Oxane

significantly

lowers

lipophilicity,

reducing risk of

off-target toxicity.

Kinetic Solubility

(µM)
> 150 < 10 45

Critical

Advantage: The

ether oxygen

drastically

improves

solubility in

aqueous media

(pH 7.4).

Cl_int

(µL/min/mg)
12 (Low) 48 (High) 22 (Moderate)

Cyclohexyl is

prone to CYP450

oxidation; Oxane

is metabolically

superior.

LE (Ligand

Efficiency)
0.42 0.35 0.31

Oxane provides

the best balance

of potency per

heavy atom.
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Key Insight: While the Cyclohexyl analog is slightly more potent (due to the hydrophobic effect),

it suffers from poor solubility and high metabolic clearance. The Oxan-3-yl analog retains 90%

of the potency but offers a "drug-like" physicochemical profile.

Mechanism of Action: JAK-STAT Pathway[4]
To understand the downstream effects of these inhibitors, one must visualize the JAK-STAT

signaling cascade. The 2-(Oxan-3-yl)pyrimidin-5-amine analogs function as ATP-competitive

inhibitors, preventing the phosphorylation of STAT proteins.
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Figure 2: The JAK-STAT signaling pathway showing the point of intervention for 5-

aminopyrimidine inhibitors.

Experimental Protocols
To replicate these results, strict adherence to the following protocols is required.

A. Synthesis of the Scaffold (Suzuki Coupling)
Objective: Synthesize 2-(tetrahydro-2H-pyran-3-yl)pyrimidin-5-amine.

Reagents: 2-chloropyrimidin-5-amine (1.0 eq), 2-(3,6-dihydro-2H-pyran-4-yl)-4,4,5,5-

tetramethyl-1,3,2-dioxaborolane (1.2 eq), Pd(dppf)Cl₂ (0.05 eq), K₂CO₃ (3.0 eq).

Solvent System: 1,4-Dioxane/Water (4:1).

Procedure:

Degas solvents with N₂ for 15 mins.

Combine reagents in a sealed tube.

Heat to 90°C for 4 hours.

Note: The resulting alkene intermediate requires hydrogenation (H₂, Pd/C, MeOH) to yield

the saturated oxan-3-yl core.

Purification: Flash column chromatography (0-10% MeOH in DCM).

B. ADP-Glo™ Kinase Assay (Potency)
Objective: Determine IC₅₀ against JAK2.

Preparation: Dilute compounds in 100% DMSO (10-point dose-response).

Reaction:
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Mix 2 µL compound + 4 µL JAK2 enzyme (0.5 ng/µL) in kinase buffer.

Incubate 10 min at RT.

Add 4 µL ATP/Substrate mix (Poly(Glu,Tyr)).

Incubate 60 min at RT.

Detection:

Add 10 µL ADP-Glo™ Reagent (depletes unconsumed ATP). Incubate 40 min.

Add 20 µL Kinase Detection Reagent (converts ADP to Luciferase signal).

Analysis: Read luminescence on a plate reader (e.g., EnVision). Plot RLUs vs.

log[concentration] to derive IC₅₀.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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